Cas no 1239784-98-5 ({3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol)

{3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol structure
1239784-98-5 structure
Product Name:{3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol
CAS No:1239784-98-5
MF:C8H12N2O2
MW:168.193081855774
CID:4689985
Update Time:2025-11-01

{3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • {3-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
    • (3-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanol
    • {3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol
    • Inchi: 1S/C8H12N2O2/c1-6-7(5-11)9-10-3-2-4-12-8(6)10/h11H,2-5H2,1H3
    • InChI Key: BRXBOKMRCNFPAX-UHFFFAOYSA-N
    • SMILES: O1CCCN2C1=C(C)C(CO)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Topological Polar Surface Area: 47.3

{3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M324373-10mg
{3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
1239784-98-5
10mg
$ 70.00 2022-06-04
TRC
M324373-50mg
{3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
1239784-98-5
50mg
$ 250.00 2022-06-04
TRC
M324373-100mg
{3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
1239784-98-5
100mg
$ 365.00 2022-06-04
OTAVAchemicals
11165085-50MG
{3-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
1239784-98-5 95%
50MG
$173 2023-07-04
OTAVAchemicals
11165085-250MG
{3-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
1239784-98-5 95%
250MG
$345 2023-07-04
OTAVAchemicals
11165085-1000MG
{3-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol
1239784-98-5 95%
1g
$774 2023-07-04
A2B Chem LLC
AO83371-50mg
(3-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanol
1239784-98-5 95%
50mg
$393.00 2024-04-20
A2B Chem LLC
AO83371-250mg
(3-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanol
1239784-98-5 95%
250mg
$584.00 2024-04-20
A2B Chem LLC
AO83371-1g
(3-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanol
1239784-98-5 95%
1g
$1060.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1427877-1g
(3-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanol
1239784-98-5 97%
1g
¥4762.00 2024-08-09

Additional information on {3-Methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazin-2-yl}methanol

Recent Advances in the Study of 1239784-98-5 and {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol: A Comprehensive Research Brief

The chemical compound 1239784-98-5 and its derivative, {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of heterocyclic molecules that exhibit promising biological activities, including potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological evaluation, and potential clinical relevance.

Recent studies have highlighted the synthetic versatility of 1239784-98-5, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The compound's unique structural features, including its pyrazolo-oxazine core, make it an attractive scaffold for drug discovery. Researchers have developed efficient synthetic routes to access 1239784-98-5 and its derivatives, enabling further exploration of their biological properties. Notably, {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol has emerged as a particularly interesting derivative due to its enhanced stability and bioavailability.

In vitro and in vivo studies have demonstrated that {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol exhibits potent inhibitory activity against several disease-relevant targets. For instance, recent findings suggest that this compound may modulate key signaling pathways involved in inflammation and cancer progression. Mechanistic studies have revealed that it interacts with specific protein kinases, leading to the suppression of pro-inflammatory cytokines and the induction of apoptosis in malignant cells. These findings underscore the compound's potential as a lead candidate for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol have provided valuable insights into its drug-like characteristics. The compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical development. Additionally, toxicity studies have indicated a relatively safe profile at therapeutic doses, although further optimization may be required to minimize off-target effects.

The potential applications of 1239784-98-5 and its derivatives extend beyond oncology and inflammation. Emerging research suggests that these compounds may also have utility in the treatment of neurological disorders and infectious diseases. For example, preliminary data indicate that {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol can cross the blood-brain barrier and exert neuroprotective effects in models of neurodegenerative diseases. Similarly, its antimicrobial properties are being explored as a potential strategy to combat drug-resistant pathogens.

In conclusion, the ongoing research on 1239784-98-5 and {3-Methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methanol highlights their significant potential in drug discovery and development. The compounds' unique structural features, combined with their promising biological activities, position them as valuable tools for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on optimizing their pharmacological properties and advancing them through the drug development pipeline. As the field continues to evolve, these compounds are likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent